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Compound of Interest

Compound Name: 11(Z)-Etheroleic acid

Cat. No.: B15552261 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling 11(Z)-Etheroleic acid. The following

procedures are based on best practices for handling similar long-chain unsaturated fatty acids

and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety. The following table summarizes the recommended PPE for handling 11(Z)-Etheroleic
acid. These recommendations are based on the safety data for the structurally similar oleic

acid and account for the potential hazards associated with this class of chemicals.
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Scenario Eye Protection Hand Protection Body Protection
Respiratory

Protection

Low-Volume

Handling (e.g.,

small-scale

experiments,

solution

preparation)

Safety glasses

with side

shields[1][2][3]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)[2][3]

Laboratory coat

Generally not

required; work in

a well-ventilated

area[1][4]

High-Volume

Handling (e.g.,

bulk transfers,

large-scale

reactions)

Chemical safety

goggles or face

shield[2][3][4]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)[2][3]

Chemical-

resistant apron

or coveralls over

a laboratory

coat[1]

Required if

aerosols may be

generated; use a

NIOSH-approved

respirator with an

organic vapor

cartridge[1][4]

Spill Cleanup

Chemical safety

goggles and face

shield[2][5]

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant suit or

coveralls[1]

Required; use a

NIOSH-approved

respirator with an

organic vapor

cartridge[4]

Physicochemical Properties (Oleic Acid as a Proxy)
As specific data for 11(Z)-Etheroleic acid is not readily available, the properties of oleic acid

are provided as a close proxy to inform handling and storage procedures.
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Property Value Source

Appearance Clear, oily liquid Flinn Scientific[6]

Odor Wax-like odor Flinn Scientific[6]

Boiling Point 286 °C (547 °F) Flinn Scientific[6]

Melting Point 13.4 °C (56.1 °F) Flinn Scientific[6]

Solubility

Insoluble in water; Soluble in

most organic solvents and

alcohol

Flinn Scientific[6]

Specific Gravity 0.89 Flinn Scientific[6]

Flash Point
189 °C (372 °F) - Class IIIB

combustible liquid
Flinn Scientific[6]

Autoignition Temperature 363 °C (685 °F) Flinn Scientific[6]

Operational and Disposal Plans
Handling and Storage

Ventilation: Always handle 11(Z)-Etheroleic acid in a well-ventilated area, such as a

chemical fume hood, especially when heating or agitating the substance.[4]

Ignition Sources: Although it has a high flash point, keep it away from open flames, hot

surfaces, and other potential ignition sources.[1][5]

Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[7] It is

recommended to store in a laboratory freezer at -20°C for optimal stability.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[8]

Spill Response Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Ventilate: Increase ventilation in the area of the spill.

Contain: For small spills, contain the liquid with an inert absorbent material such as sand,

vermiculite, or commercial sorbent pads.[3][6]

Collect: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.[3][6]

Decontaminate: Clean the spill area with soap and water.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as

outlined in the table above.[2]

Disposal Plan
All waste containing 11(Z)-Etheroleic acid, including contaminated absorbent materials and

disposable PPE, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not pour down the drain.[5][7]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 11(Z)-Etheroleic
acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15552261?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/BE/fr/sds/aldrich/364525
http://www.acme-hardesty.com/wp-content/uploads/2014/02/Oleic-Acid-Veg-SDS.pdf
https://datasheets.scbt.com/sc-200797.pdf
https://www.carlroth.com/medias/SDB-3562-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYzMjJ8YXBwbGljYXRpb24vcGRmfGFETTJMMmcwWkM4NU1UZ3lNalUyTlRJNU5ETTRMMU5FUWw4ek5UWXlYMGRDWDBWT0xuQmtaZ3w4NDk0ODIwNjIxNzc4OTczNDdjZGY1ODE4M2IzMmVlYzVkOWJhOGQzY2NlODY0OWUxMGVmOTE5NmIzNGNhMTcz
https://www.valudor.com/wp-content/uploads/2025/04/Oleic-Acid.pdf
https://www.flinnsci.com/sds_562-oleic-acid/sds_562/
https://home.rolfeschemicals.com/wp-content/uploads/2025/02/Oleic-acid-Safety-Data-Sheet.pdf
https://shop.chemsupply.com.au/documents/BRD9TULF.pdf
https://www.benchchem.com/product/b15552261#personal-protective-equipment-for-handling-11-z-etheroleic-acid
https://www.benchchem.com/product/b15552261#personal-protective-equipment-for-handling-11-z-etheroleic-acid
https://www.benchchem.com/product/b15552261#personal-protective-equipment-for-handling-11-z-etheroleic-acid
https://www.benchchem.com/product/b15552261#personal-protective-equipment-for-handling-11-z-etheroleic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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